Cas no 1621468-76-5 (4-(4-bromophenyl)pyridazine)

• Product Name: 4-(4-bromophenyl)pyridazine
• CAS No: 1621468-76-5
• MF: C₁₀H₇BrN₂
• MW: 235.079981088638
• MDL: MFCD31666994
• CID: 4609467
• PubChem ID: 89835916
• Update Time: 2025-09-18

4-(4-bromophenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)pyridazine

• MDL： MFCD31666994
• Inchi： 1S/C10H7BrN2/c11-10-3-1-8(2-4-10)9-5-6-12-13-7-9/h1-7H
• InChI Key： NLPKTLAIVIEBIW-UHFFFAOYSA-N
• SMILES： C1=NN=CC=C1C1=CC=C(Br)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 4-(4-bromophenyl)pyridazine

Chemical Profile of 4-(4-bromophenyl)pyridazine (CAS No: 1621468-76-5)

4-(4-bromophenyl)pyridazine, identified by the Chemical Abstracts Service Number (CAS No) 1621468-76-5, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridazine class, characterized by a six-membered aromatic ring containing two adjacent nitrogen atoms. The presence of a bromine substituent at the para position of the phenyl ring introduces unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural motif of 4-(4-bromophenyl)pyridazine combines the electron-deficient nature of the pyridazine core with the electron-withdrawing effect of the bromine atom. This combination enhances its potential as an intermediate in synthesizing various pharmacophores targeting different biological pathways. The bromine atom, in particular, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures.

In recent years, 4-(4-bromophenyl)pyridazine has been extensively explored in the development of small-molecule inhibitors for therapeutic applications. One of the most notable areas of research involves its utilization in designing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridazine core is known to exhibit binding affinity to ATP-binding sites of kinases, while the brominated phenyl ring enhances interactions with specific residues in the active pocket. This has led to several preclinical studies evaluating derivatives of 4-(4-bromophenyl)pyridazine as potential candidates for drug development.

Moreover, studies have highlighted the compound's role in addressing neurological disorders. The unique electronic properties of 4-(4-bromophenyl)pyridazine make it an attractive candidate for modulating neurotransmitter receptors and ion channels. Research indicates that certain derivatives may exhibit neuroprotective effects by interacting with sigma-1 receptors or other targets involved in neurodegenerative diseases. These findings have prompted further investigation into its pharmacological profile and potential therapeutic applications.

The synthesis of 4-(4-bromophenyl)pyridazine typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route includes condensation reactions between hydrazine derivatives and dicarbonyl compounds to form the pyridazine core, followed by bromination at the phenyl ring using appropriate brominating agents. The efficiency and scalability of these synthetic pathways are crucial for large-scale production and industrial applications.

From a computational chemistry perspective, 4-(4-bromophenyl)pyridazine has been subjected to extensive molecular modeling studies to understand its binding interactions with biological targets. These studies have provided insights into the compound's binding affinity, mode of interaction, and potential side effects. Computational approaches such as molecular dynamics simulations and quantum mechanical calculations have been instrumental in optimizing its structure for improved pharmacological activity and reduced toxicity.

The chemical reactivity of 4-(4-bromophenyl)pyridazine also makes it a valuable building block for material science applications. Researchers have explored its incorporation into organic semiconductors and light-emitting diodes (OLEDs) due to its ability to form stable conjugated systems. The bromine substituent facilitates further functionalization, allowing for the design of tailored materials with specific electronic properties.

In conclusion, 4-(4-bromophenyl)pyridazine (CAS No: 1621468-76-5) represents a versatile and highly functional compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists and materials scientists alike. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of chemical innovation.